Cas no 14223-22-4 (3-[(4-Chlorophenyl)sulfonyl]propanenitrile)

3-[(4-Chlorophenyl)sulfonyl]propanenitrile is a sulfonyl-based nitrile compound with applications in organic synthesis and pharmaceutical intermediates. Its structure, featuring a chlorophenyl sulfonyl group linked to a propanenitrile moiety, provides reactivity useful for further functionalization, such as nucleophilic substitution or cyclization reactions. The electron-withdrawing sulfonyl group enhances the electrophilic character of adjacent positions, facilitating selective transformations. This compound is valued for its stability under standard conditions and compatibility with a range of synthetic protocols. Its purity and well-defined structure make it a reliable building block for researchers developing novel chemical entities, particularly in medicinal chemistry and agrochemical research.
3-[(4-Chlorophenyl)sulfonyl]propanenitrile structure
14223-22-4 structure
Product Name:3-[(4-Chlorophenyl)sulfonyl]propanenitrile
CAS No:14223-22-4
MF:C9H8ClNO2S
MW:229.683320045471
MDL:MFCD00222760
CID:236260
PubChem ID:329237
Update Time:2025-05-20

3-[(4-Chlorophenyl)sulfonyl]propanenitrile Chemical and Physical Properties

Names and Identifiers

    • Propanenitrile,3-[(4-chlorophenyl)sulfonyl]-
    • 3-(4-chlorophenyl)sulfonylpropanenitrile
    • 3-[(4-Chlorophenyl)sulfonyl]propanenitrile
    • (4-Chlor-phenyl)-(2-cyan-ethyl)-sulfon
    • 3-(4-chlorphenylsulfonyl)propionitril
    • AC1L74BT
    • BB_SC-8242
    • ChemDiv2_000273
    • CTK7D0385
    • Cyanoethyl-p-chlorphenylsulfon
    • HMS1369M09
    • NSC310607
    • CS-0240811
    • MFCD00222760
    • 3-(4-chlorobenzenesulfonyl)propanenitrile
    • Z875024986
    • EN300-230169
    • SCHEMBL16591746
    • F1900-0024
    • Propanenitrile, 3-[(4-chlorophenyl)sulfonyl]-
    • BB 0219414
    • CHEBI:194698
    • 3-(4-chlorophenyl)sulonylpropanenitrile
    • 3-(4-CHLORO-BENZENESULFONYL)-PROPIONITRILE
    • NSC-310607
    • AB00075212-01
    • DTXSID60317085
    • 14223-22-4
    • SR-01000389197
    • AKOS000312115
    • VS-08764
    • SR-01000389197-1
    • F0347-4630
    • Cambridge id 5210674
    • 3-((4-chlorophenyl)sulfonyl)propanenitrile
    • MDL: MFCD00222760
    • Inchi: 1S/C9H8ClNO2S/c10-8-2-4-9(5-3-8)14(12,13)7-1-6-11/h2-5H,1,7H2
    • InChI Key: KNJUCPMNNQIKGG-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)S(CCC#N)(=O)=O

Computed Properties

  • Exact Mass: 228.99654
  • Monoisotopic Mass: 228.996
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 317
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 66.3Ų

Experimental Properties

  • Density: 1.354
  • Boiling Point: 447.2°C at 760 mmHg
  • Flash Point: 224.2°C
  • Refractive Index: 1.552
  • PSA: 57.93
  • LogP: 3.10818

3-[(4-Chlorophenyl)sulfonyl]propanenitrile Pricemore >>

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Additional information on 3-[(4-Chlorophenyl)sulfonyl]propanenitrile

Comprehensive Overview of 3-[(4-Chlorophenyl)sulfonyl]propanenitrile (CAS No. 14223-22-4)

3-[(4-Chlorophenyl)sulfonyl]propanenitrile (CAS No. 14223-22-4) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its molecular structure features a sulfonyl group linked to a 4-chlorophenyl ring and a propanenitrile moiety, making it a versatile intermediate in synthetic chemistry. Researchers and industries value this compound for its role in developing novel bioactive molecules, particularly in the context of drug discovery and crop protection.

In recent years, the demand for sulfonyl-based compounds like 3-[(4-Chlorophenyl)sulfonyl]propanenitrile has surged due to their applications in targeted therapy and sustainable agriculture. This aligns with global trends emphasizing green chemistry and precision medicine. The compound’s nitrile group further enhances its reactivity, enabling its use in click chemistry and bioconjugation, which are critical for modern biopharmaceutical development.

From an analytical perspective, CAS No. 14223-22-4 exhibits distinct spectroscopic properties, such as characteristic IR absorption bands for the sulfonyl and nitrile functionalities. These features facilitate its identification and purity assessment via HPLC and mass spectrometry, addressing the growing need for high-purity intermediates in R&D. Additionally, its stability under controlled conditions makes it suitable for long-term storage and scalable synthesis.

The compound’s relevance extends to material science, where its aromatic and polar groups contribute to the design of advanced polymers and coating materials. With increasing interest in smart materials, researchers are exploring derivatives of 3-[(4-Chlorophenyl)sulfonyl]propanenitrile for electronic applications and sensors. This interdisciplinary potential underscores its importance beyond traditional chemical domains.

Environmental and safety considerations are paramount when handling 3-[(4-Chlorophenyl)sulfonyl]propanenitrile. While not classified as hazardous under standard regulations, proper laboratory practices and waste management protocols must be followed. The compound’s biodegradability and ecotoxicological profile are areas of active study, reflecting the broader shift toward eco-friendly chemicals in industrial applications.

In summary, 3-[(4-Chlorophenyl)sulfonyl]propanenitrile (CAS No. 14223-22-4) represents a critical building block in modern chemistry, bridging gaps between pharmaceutical innovation, agricultural science, and material engineering. Its multifaceted applications and compatibility with cutting-edge technologies ensure its continued prominence in scientific and industrial workflows.

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